Cas no 88612-68-4 (2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid)

• Product Name: 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid
• CAS No: 88612-68-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4718512
• Update Time: 2025-05-20

2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-oxo-1-phenylpyrrolidin-2-yl)acetic acid
• (5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid
• 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid

• Inchi： 1S/C12H13NO3/c14-11-7-6-10(8-12(15)16)13(11)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
• InChI Key： ZQJITILATBGICR-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC(=O)O)N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid

Introduction to 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid (CAS No. 88612-68-4)

2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 88612-68-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid incorporates a phenyl group and a pyrrolidinone moiety, elements that are known to contribute to its unique chemical properties and biological interactions.

The pharmacological relevance of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid stems from its ability to modulate various biological pathways. Recent studies have highlighted its potential in the development of drugs targeting neurological disorders, cancer, and inflammation. The presence of the 5-Oxo group in its structure is particularly noteworthy, as it is often associated with compounds that exhibit potent biological effects. This group imparts a specific electronic configuration that can influence the compound's interactions with biological targets, making it a valuable scaffold for drug design.

In the context of modern drug discovery, 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid has been explored for its role in inhibiting key enzymes and receptors involved in disease pathways. For instance, preliminary research suggests that this compound may interfere with the activity of enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in mediating inflammatory responses. Additionally, its structural similarity to certain neurotransmitter analogs positions it as a candidate for investigating potential effects on neurotransmitter receptors, which could be relevant in treating conditions like depression and anxiety.

The synthesis of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-Oxo group into the pyrrolidine ring is a critical step, often requiring specialized catalysts or reagents to achieve optimal results. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid is its versatility as a chemical scaffold. Researchers have modified its structure to develop derivatives with enhanced pharmacological properties. For example, substituting various functional groups at the phenyl ring or altering the substitution pattern on the pyrrolidine ring has led to compounds with improved solubility, bioavailability, and target specificity. These modifications underscore the importance of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid as a building block in medicinal chemistry.

The biological activity of 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid has been further investigated through in vitro and in vivo studies. These experiments have provided insights into its mechanism of action and potential therapeutic benefits. For instance, studies indicate that this compound may exert anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. Moreover, its interaction with specific proteins and enzymes suggests that it could be developed into a drug candidate for treating neurological disorders by modulating neurotransmitter release or receptor activity.

In conclusion, 2-(5-Oxo-1-phenylpyrrolidin-2-yl)acetic acid (CAS No. 88612-68) represents a promising compound in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, cancer, and inflammation make it a subject of intense interest among researchers. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to expand, opening new avenues for drug discovery and development.